3,4-Dichloro-5-fluorobenzoic acid
Overview
Description
3,4-Dichloro-5-fluorobenzoic acid is a chemical compound with the molecular formula C7H3Cl2FO2 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid . It is often used as a building block in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of 3,4-Dichloro-5-fluorobenzoic acid can be achieved from commercially available precursors through a series of chemical reactions . The process involves nitration, selective reduction, diazotisation, and chlorination . The synthesis method is simple and easy to operate, and the product yield is high .Molecular Structure Analysis
The molecular structure of 3,4-Dichloro-5-fluorobenzoic acid consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and a carboxylic acid group . The InChI code for this compound is 1S/C7H3Cl2FO2/c8-4-1-3 (7 (11)12)2-5 (10)6 (4)9/h1-2H, (H,11,12) and the InChI key is IZIDLDWDRBWVGC-UHFFFAOYSA-N .Chemical Reactions Analysis
As a benzoic acid derivative, 3,4-Dichloro-5-fluorobenzoic acid can participate in various chemical reactions. It can act as a transient directing group in transition metal catalysed C-H activation reactions . It can also be used as a synthetic building block for dibenzoate esters type anticancer drugs .Physical And Chemical Properties Analysis
3,4-Dichloro-5-fluorobenzoic acid is a solid at room temperature . It has a molecular weight of 209 . The compound is sealed in dry and stored at room temperature .Scientific Research Applications
Synthesis Applications
3,4-Dichloro-5-fluorobenzoic acid is used in various synthesis applications:
Continuous-Flow Synthesis : It's utilized in a continuous-flow process for the preparation of 2,4-dichloro-5-fluorobenzoic acid. This process offers benefits like good mass and heat transfer, ensuring the safety of the reaction, higher yield, and environmental friendliness (Guo, Yu, & Yu, 2018).
Synthesis of Antibacterial Agents : It serves as a pharmacophore in the synthesis of new biologically active molecules. Some compounds synthesized using 3,4-dichloro-5-fluorobenzoic acid showed promising antibacterial activities (Holla, Bhat, & Shetty, 2003).
Insecticidal Activities : Its derivatives have been used in synthesizing insecticidal compounds, showing effectiveness against pests like armyworms (Shi et al., 2000).
Environmental and Analytical Applications
3,4-Dichloro-5-fluorobenzoic acid also finds use in environmental and analytical research:
Biodegradation Studies : Research includes its degradation by microorganisms like Sphingomonas sp., which can use it as a carbon and energy source, indicating its potential for bioremediation (Boersma et al., 2004).
Pathway Analysis in Degradation : Studies have explored its degradation pathways in bacterial strains, contributing to understanding environmental pollutant breakdown processes (Oltmanns et al., 1989).
Pharmaceutical and Material Science Applications
This compound is also significant in pharmaceutical and material science research:
Antituberculosis Activity : Derivatives of 3,4-dichloro-5-fluorobenzoic acid have been evaluated for their antimycobacterial activity, with some showing promising results (Koçyiğit-Kaymakçıoğlu et al., 2009).
Solar Cell Applications : It's used in the modification of materials like PEDOT:PSS to improve conductivity, playing a role in the development of high-efficiency organic solar cells (Tan et al., 2016).
Anti-Lung Cancer Activity : Certain fluorobenzoic acid derivatives, including those related to 3,4-dichloro-5-fluorobenzoic acid, have shown anti-lung cancer activity in research studies (Hammam et al., 2005).
Safety and Hazards
Future Directions
The future directions of 3,4-Dichloro-5-fluorobenzoic acid research could involve its use in the synthesis of new pharmaceutical compounds. Given its role as a building block in the synthesis of various pharmaceuticals, further exploration of its potential applications in drug synthesis could be beneficial .
properties
IUPAC Name |
3,4-dichloro-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2FO2/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZIDLDWDRBWVGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40679214 |
Source
|
| Record name | 3,4-Dichloro-5-fluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40679214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160574-72-0 |
Source
|
| Record name | Benzoic acid, 3,4-dichloro-5-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160574-72-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-Dichloro-5-fluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40679214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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